molecular formula C14H23N3O3 B5597714 (4S*)-4-(methoxymethyl)-1-(6-methoxypyrimidin-4-yl)-3,3-dimethylpiperidin-4-ol

(4S*)-4-(methoxymethyl)-1-(6-methoxypyrimidin-4-yl)-3,3-dimethylpiperidin-4-ol

Cat. No. B5597714
M. Wt: 281.35 g/mol
InChI Key: GAMFSHHLPOWGEX-CQSZACIVSA-N
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Description

Synthesis Analysis

The synthesis of compounds related to "(4S*)-4-(methoxymethyl)-1-(6-methoxypyrimidin-4-yl)-3,3-dimethylpiperidin-4-ol" involves multi-step chemical processes. For instance, a series of luminescent benzonitriles containing methoxy pyridine, benzonitrile, and alkoxy benzene was synthesized, highlighting the importance of spectral techniques and characterizing their liquid crystalline behavior (Ahipa et al., 2014). Similarly, the synthesis of diastereoisomeric 1,3-dimethylpiperidin-4-ols and their derivatives indicates the complexity and the stereochemical aspects of synthesizing such molecules (Casy & Jeffery, 1972).

Molecular Structure Analysis

The molecular structure of compounds akin to "(4S*)-4-(methoxymethyl)-1-(6-methoxypyrimidin-4-yl)-3,3-dimethylpiperidin-4-ol" showcases a variety of interactions and conformations. For example, single-crystal X-ray analysis revealed non-planar unsymmetrical bent structures and molecular packing consisting of nonconventional H-bond interactions (Ahipa et al., 2014). These studies contribute to understanding the spatial arrangement and electronic properties of such molecules.

Chemical Reactions and Properties

The reactivity and functional transformation of molecules related to our compound of interest can be complex. For instance, the synthesis and reactivity of a series of 6-substituted-2,4-dimethyl-3-pyridinols revealed novel antioxidants, emphasizing the compounds' antioxidant properties and their synthetic pathways (Wijtmans et al., 2004).

Physical Properties Analysis

Physical properties, such as liquid crystalline behavior, are significant for understanding the applications of synthesized compounds. The study by Ahipa et al. demonstrated that compounds with shorter chain lengths exhibit the nematic phase, while those with longer chain lengths show the orthorhombic columnar phase, indicating the impact of molecular size on physical properties (Ahipa et al., 2014).

Chemical Properties Analysis

Exploring the chemical properties involves examining the compounds' behavior under different chemical reactions and conditions. The synthesis of antioxidants and their evaluation against free radicals highlights the chemical versatility and potential applications of these molecules (Wijtmans et al., 2004).

properties

IUPAC Name

(4S)-4-(methoxymethyl)-1-(6-methoxypyrimidin-4-yl)-3,3-dimethylpiperidin-4-ol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H23N3O3/c1-13(2)8-17(6-5-14(13,18)9-19-3)11-7-12(20-4)16-10-15-11/h7,10,18H,5-6,8-9H2,1-4H3/t14-/m1/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GAMFSHHLPOWGEX-CQSZACIVSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(CN(CCC1(COC)O)C2=CC(=NC=N2)OC)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1(CN(CC[C@]1(COC)O)C2=CC(=NC=N2)OC)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H23N3O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

281.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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